Cas no 63425-54-7 (3-Chloro-1-methyl-1H-pyrazole)

3-Chloro-1-methyl-1H-pyrazole structure
3-Chloro-1-methyl-1H-pyrazole structure
Product Name:3-Chloro-1-methyl-1H-pyrazole
CAS No:63425-54-7
MF:C4H5ClN2
MW:116.548899412155
MDL:MFCD09879994
CID:840732
PubChem ID:13630086
Update Time:2025-04-19

3-Chloro-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-1-methyl-1H-pyrazole
    • 3-CHLORO-1-METHYL-1H-PYRAZOLE(L)
    • 3-Chloro-1-methylpyrazole
    • 1H-Pyrazole, 3-chloro-1-methyl-
    • HID1218
    • GWZMWAZUCSGVLQ-UHFFFAOYSA-N
    • NE40952
    • CS-D1270
    • DTXSID60545442
    • AKOS006282568
    • SY019140
    • SB73915
    • DB-073325
    • EN300-171950
    • SCHEMBL2067759
    • ZB1741
    • 63425-54-7
    • MFCD09879994
    • AS-39274
    • MDL: MFCD09879994
    • Inchi: 1S/C4H5ClN2/c1-7-3-2-4(5)6-7/h2-3H,1H3
    • InChI Key: GWZMWAZUCSGVLQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CN(C)N=1

Computed Properties

  • Exact Mass: 116.01400
  • Monoisotopic Mass: 116.0141259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.26
  • Boiling Point: 159 ºC
  • Flash Point: 50 ºC
  • PSA: 17.82000
  • LogP: 1.07350

3-Chloro-1-methyl-1H-pyrazole Security Information

3-Chloro-1-methyl-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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